Cas no 2229403-82-9 (2,2-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-amine)

• Product Name: 2,2-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-amine
• CAS No: 2229403-82-9
• MF: C₁₃H₁₈F₂N₂O
• MW: 256.291630268097
• CID: 6304419
• PubChem ID: 165669095
• Update Time: 2025-05-22

2,2-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-amine
• 2229403-82-9
• 2,2-difluoro-3-[4-(morpholin-4-yl)phenyl]propan-1-amine
• EN300-1951635

• Inchi： 1S/C13H18F2N2O/c14-13(15,10-16)9-11-1-3-12(4-2-11)17-5-7-18-8-6-17/h1-4H,5-10,16H2
• InChI Key： LCEWDKGWYGZRGT-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(=CC=1)N1CCOCC1)F

Computed Properties

• Exact Mass: 256.13871953g/mol
• Monoisotopic Mass: 256.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.5Ų

Additional information on 2,2-difluoro-3-4-(morpholin-4-yl)phenylpropan-1-amine

Comprehensive Overview of 2,2-Difluoro-3-(4-(morpholin-4-yl)phenyl)propan-1-amine (CAS No. 2229403-82-9)

2,2-Difluoro-3-(4-(morpholin-4-yl)phenyl)propan-1-amine (CAS No. 2229403-82-9) is a fluorinated organic compound with a unique structural framework combining a morpholine moiety and a difluoropropanamine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable candidate for drug discovery programs targeting central nervous system (CNS) disorders and enzyme inhibition.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their ability to improve pharmacokinetic properties. Researchers are particularly interested in CAS No. 2229403-82-9 for its role in synthesizing selective serotonin reuptake inhibitors (SSRIs) and kinase inhibitors. Its morpholine ring contributes to enhanced solubility and binding affinity, while the difluoroalkylamine group offers steric and electronic advantages in molecular interactions.

From an industrial perspective, 2,2-difluoro-3-(4-(morpholin-4-yl)phenyl)propan-1-amine is synthesized via multi-step organic reactions, including Buchwald-Hartwig amination and nucleophilic fluorination. Its purity and stability are critical for applications in high-throughput screening (HTS) and combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability and eco-toxicity profile are under evaluation to align with green chemistry principles. Innovations in catalytic fluorination methods aim to reduce waste and energy consumption during production, addressing sustainability concerns in the chemical industry.

In summary, CAS No. 2229403-82-9 represents a versatile scaffold with broad applications in life sciences. Its integration into drug design and material science continues to inspire cutting-edge research, positioning it as a compound of enduring relevance in modern chemistry.